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Quantitative Product Profile Analysis

The tables below summarize the quantitative data for the SanSynF441V mutant in comparison to other

related enzymes.

Table 1: Santalene Product Profiles of Different Santalene Synthases

B- epi-f3- exo-a-

Enzyme | o-Santalene Key
Santalene Santalene  Bergamotene .
Mutant (%) Characteristics
(%) (%) (%)
SanSyn (Wild- Predominant  Not Not Trace amounts  Product-specific,
type from C. product specified specified produces a-
lansium) [1] santalene as its
predominant
product.
SaSSy (from S. Multiple Multiple Multiple Large ratio Product-
album) [1] [2] products products products promiscuous,

produces a large
amount of exo-a-
bergamotene.
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B- epi-f3- exo-o-
Enzyme | o-Santalene Key
Santalene Santalene  Bergamotene .
Mutant (%) Characteristics
(%) (%) (%)
SanSynF441V 57.2% 28.6% 6.7% 7.6% Engineered to
(Mutant) [1] [2] attenuate exo-o-
bergamotene and
increase [3-
santalene.

Table 2: Final Sandalwood Oil Composition from Engineered Yeast Using SanSynF441V

This table shows the composition of the final oil (santalenes and santalols) produced by an engineered yeast

strain expressing the SanSynF441V mutant, demonstrating its compliance with the international standard [1]

[2].

Component Resulting Percentage (%) ISO 3518:2002 Requirement (%)
Z-o-santalol 43.4% 41 - 55%

Z-B-santalol 22.0% 16 - 24%

Z-exo-a-bergamotol 6.7% -

Total Santalene/Santalol Titer 704.2 mg/L -

Experimental Protocols & Methodologies

The data presented above was generated through a combination of computational and experimental biology

techniques.

1. Enzyme Engineering and Characterization

e Computational Analysis: The catalytic pathways of the wild-type SanSyn and the promiscuous
SaSSy were explored using multiscale simulations, including Quantum Mechanics/Molecular
Mechanics (QM/MM) and Molecular Dynamics (MD) [1] [2]. This helped map the reaction energy
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profiles and identify that residue F441 in SanSyn is a key residue that restricts intermediate
dynamics, leading to its product specificity [1].

¢ Site-Saturation Mutagenesis: Based on the computational findings, residue F441 was targeted for
mutagenesis. This process creates a library of mutants where this specific position is replaced with all
other possible amino acids. From this screen, the F441V mutant was identified for its desirable,
altered product profile [1] [2].

¢ In vitro Enzyme Assay: The catalytic activity and product profile of the purified wild-type and mutant
enzymes are typically characterized using Gas Chromatography-Mass Spectrometry (GC-MS)
after incubating the enzyme with the substrate farnesyl diphosphate (FPP) [1] [3].

2. Metabolic Engineering and In vive Production

e Host Strain Engineering: A chassis S. cerevisiae strain (SZ16) was engineered by [1] [2]:
o Optimizing the native mevalonate (MVA) pathway and acetyl-CoA synthesis.
o Knocking out genes involved in competing pathways for the substrate farnesyl diphosphate
(FPP).
o Deleting the transcriptional repressor ROX1.

e Pathway Reconstruction: The mutant SanSynF441V gene and a cytochrome P450 enzyme
(CYP736A167) for oxidizing santalenes to santalols were introduced into the engineered yeast [1] [2]
[3].

¢ Fermentation and Analysis: The resulting strain (SZ24) was cultivated, and the final titers of
santalenes and santalols were quantified using methods like GC-MS [1] [2].

The following diagram illustrates the logical workflow that led from basic research to the final application.
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Key Research Insights

¢ Structural Rationale: The F441V mutation works by replacing a bulky phenylalanine with a smaller
valine. This increases the space and conformational freedom of carbocation intermediates in the
enzyme's active site, allowing the reaction to proceed more readily toward B-santalene instead of
being funneled almost exclusively toward a-santalene [1].

¢ Industrial Relevance: The component ratio of plant essential oils like sandalwood oil determines
their quality and bioactivity [1] [4]. The wild-type SaSSy produces too much of the less-desired exo-a-
bergamotene, while the wild-type SanSyn does not produce enough (-santalene. The F441V mutant
effectively strikes a balance between the two [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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